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Compound of Interest

Compound Name: Sodium 2-Naphthoate

CAS No.: 17273-79-9

Cat. No.: B096117

Get Quote

-nucleating agent in iPP.

Executive Summary
This guide details the methodology for utilizing Sodium 2-Naphthoate (Na-2N) to optimize the

nucleation density of isotactic polypropylene (iPP). Unlike complex organophosphate or

sorbitol-based clarifiers, Na-2N is an aromatic carboxylic acid salt that functions as a highly

efficient heterogeneous

-nucleating agent.

Key Value Proposition:

Cycle Time Reduction: Increases crystallization temperature (

), allowing faster ejection from molds.

Mechanical Enhancement: Promotes high stiffness (modulus) by maximizing the crystalline

fraction.
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Thermal Stability: Excellent resistance to degradation at typical iPP processing temperatures

(>250°C), superior to some early-generation organic nucleators.

Mechanistic Insight: Why Sodium 2-Naphthoate?
To optimize nucleation, one must understand the underlying mechanism. Na-2N does not

dissolve in the iPP melt; it survives as a solid crystalline substrate.

The Epitaxial Match
The efficiency of Na-2N stems from epitaxy. The crystal lattice of the Na-2N particle surface

matches the lattice parameters of the iPP

-monoclinic unit cell. This reduces the free energy barrier (

) required for the polymer chains to fold into a stable nucleus.

The Energy Barrier
In homogeneous nucleation (pure iPP), the polymer must overcome a high energy barrier to

form a stable crystal. Na-2N provides a pre-existing surface, lowering the critical nucleus size (

).
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Figure 1: Mechanism of heterogeneous nucleation via Sodium 2-Naphthoate.
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Polymer Matrix: Isotactic Polypropylene Homopolymer (iPP).

Recommended MFI: 10–50 g/10min (Injection Molding grades show clearest benefits).

Nucleating Agent: Sodium 2-Naphthoate (CAS: 532-02-5).

Purity: >98%.[1]

Particle Size:

. Critical: Coarse particles act as stress concentrators rather than nucleators.

Dispersant (Optional but Recommended): Calcium Stearate or Zinc Stearate (Acid

Scavengers) – Note: Use with caution as some stearates can interfere with Na-salt

efficiency. Glycerol Monostearate (GMS) is often preferred for dispersion aid.

Equipment
Compounding: Co-rotating Twin-Screw Extruder (L/D ratio

40).

Thermal Analysis: Differential Scanning Calorimeter (DSC).[2]

Microscopy: Polarized Optical Microscope (POM) with Hot Stage.

Experimental Protocol: Dispersion & Optimization
The most common failure mode is poor dispersion. Na-2N has a melting point (>300°C) far

above iPP processing temperatures. It behaves as a filler.[3][4] If it agglomerates, nucleation

density drops.

Step 1: Masterbatch Preparation (The "Dilution" Method)
Do not add 0.1% Na-2N directly to the hopper. The distribution will be statistically poor.

Pre-drying: Dry Na-2N at 100°C for 4 hours. It is hygroscopic; moisture causes voids.

High-Concentration Blend: Prepare a 5 wt% masterbatch.
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Mix iPP powder (not pellets) with Na-2N in a high-speed mixer (Henschel type) to coat the

polymer grains.

Extrusion: Compound the masterbatch at 200–230°C. High shear is required to break

aggregates.

Step 2: Concentration Sweep
Prepare five formulations by letting down the masterbatch into neat iPP:

Sample ID Na-2N Conc. (wt%) Goal

Ref-0 0.00 Baseline (Neat iPP)

Na-05 0.05 Onset of nucleation

Na-10 0.10 Common industrial target

Na-20 0.20 Saturation zone

Na-50 0.50
Over-saturation (check for

agglomeration)

Step 3: Processing
Injection mold standard ASTM tensile bars or discs.

Melt Temp: 230°C.

Mold Temp: 40°C.

Note: Keep cycle times constant to ensure comparable thermal history.

Characterization & Validation Workflows
Thermal Analysis (DSC)
This is the primary quantitative metric for nucleation efficiency.

Protocol: Heat to 200°C (erase history)
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Hold 5 min

Cool at 10°C/min.

Key Metric: Peak Crystallization Temperature (

).

Success Criteria: A shift in

of

compared to Ref-0.

Optical Morphology (POM)
This visualizes the "Nucleation Density."

Protocol: Melt sample between glass slides at 200°C. Cool rapidly to 135°C (Isothermal).

Observation: Count spherulites per unit area.

Visual Logic:

Neat iPP: Few, large spherulites (Maltese crosses clearly visible).

Nucleated iPP: Many, tiny spherulites (Texture appears granular; Maltese crosses may be

too small to resolve).
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Figure 2: Experimental workflow for optimizing nucleation density.

Data Interpretation Guide
When analyzing your results, use the following reference table to interpret the efficiency of the

Sodium 2-Naphthoate.
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Parameter
Neat iPP
(Reference)

Poor Nucleation
(Dispersion
Failure)

Optimal Nucleation
(Target)

(DSC) ~110–115°C 115–118°C 125–130°C

Spherulite Size 50–100 20–50 < 5

Haze (Optical) High (Opaque) Medium
Improved

(Translucent)

Stiffness Baseline Slight Increase +15–20% Increase

Troubleshooting "The Plateau"
You will observe a saturation point (typically around 0.15–0.2 wt%). Adding more Na-2N

beyond this point does not increase

further and may degrade impact properties due to agglomeration.

Action: Identify the lowest concentration that achieves 95% of the maximum

shift. This is your

(Critical Concentration).
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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